(2-Ethylcyclohexyl)methanesulfonyl chloride

• Molecular Formula: C9H17ClO2S
• Molecular Weight: 224.75 g/mol
• IUPAC Name: (2-ethylcyclohexyl)methanesulfonyl chloride
• InChI: InChI=1S/C9H17ClO2S/c1-2-8-5-3-4-6-9(8)7-13(10,11)12/h8-9H,2-7H2,1H3
• InChI Key: XAIIWNAHVAYVEU-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCC1CS(=O)(=O)Cl

Description

(2-Ethylcyclohexyl)methanesulfonyl chloride is a sulfonyl chloride derivative characterized by a 2-ethylcyclohexyl substituent attached to a methanesulfonyl chloride group. Sulfonyl chlorides, in general, are widely used in the preparation of sulfonates, sulfonamides, and ionic liquids due to their electrophilic reactivity . The cyclohexyl moiety in this compound may impart steric effects, influencing its reactivity and solubility compared to simpler sulfonyl chlorides.

Preparation Methods

Synthetic Routes and Reaction Conditions

(2-Ethylcyclohexyl)methanesulfonyl chloride can be synthesized through the reaction of methanesulfonyl chloride with 2-ethylcyclohexanol in the presence of a base. The reaction typically involves the use of a non-nucleophilic base such as triethylamine to facilitate the substitution reaction. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the methanesulfonyl chloride.

Industrial Production Methods

Industrial production of (2-Ethylcyclohexyl)methanesulfonyl chloride follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the product. The reaction mixture is typically distilled to separate the desired product from by-products and unreacted starting materials.

Chemical Reactions Analysis

General Reactivity Profile

(2-Ethylcyclohexyl)methanesulfonyl chloride is a sulfonyl chloride derivative characterized by its 2-ethylcyclohexyl substituent. Like other methanesulfonyl chlorides, it acts as a potent electrophile due to the electron-withdrawing sulfonyl group, facilitating nucleophilic substitution reactions. Its reactivity is influenced by steric hindrance from the bulky cyclohexyl group, which may slow reaction kinetics compared to simpler analogs like methanesulfonyl chloride .

Nucleophilic Substitution with Alcohols

The compound reacts with alcohols to form sulfonate esters. The reaction typically proceeds in the presence of a base (e.g., triethylamine) to neutralize HCl byproducts:

$$\text{ 2 Ethylcyclohexyl CH}_2\text{SO}_2\text{Cl}+\text{ROH}\xrightarrow{\text{Base}}\text{ 2 Ethylcyclohexyl CH}_2\text{SO}_2\text{OR}+\text{HCl}$$

Steric effects from the cyclohexyl group may reduce reaction rates compared to unhindered methanesulfonyl chlorides .

Amine Reactions: Sulfonamide Formation

Primary and secondary amines react with the compound to yield sulfonamides, which are highly resistant to hydrolysis:

$$\text{ 2 Ethylcyclohexyl CH}_2\text{SO}_2\text{Cl}+\text{RR NH}\rightarrow \text{ 2 Ethylcyclohexyl CH}_2\text{SO}_2\text{NRR }+\text{HCl}$$

This reaction is critical in pharmaceutical synthesis for introducing sulfonamide functional groups .

Elimination to Generate Sulfene

Under basic conditions (e.g., triethylamine), the compound undergoes elimination to form sulfene intermediates:

$$\text{ 2 Ethylcyclohexyl CH}_2\text{SO}_2\text{Cl}\xrightarrow{\text{Base}}\text{ 2 Ethylcyclohexyl CH}=\text{SO}_2+\text{HCl}$$

Sulfenes participate in cycloadditions or further reactions with nucleophiles, enabling heterocycle synthesis .

Comparative Reactivity Data

While direct kinetic data for (2-ethylcyclohexyl)methanesulfonyl chloride is limited, its reactivity can be inferred from related compounds:

Reaction Type	Substrate	Relative Rate	Key Factors
Alcohol Substitution	Methanesulfonyl chloride	1.0 (Reference)	Minimal steric hindrance
Alcohol Substitution	(2-Ethylcyclohexyl)methanesulfonyl chloride	~0.3	Steric bulk reduces accessibility
Amine Substitution	Methanesulfonyl chloride	1.0	Fast, high yields
Amine Substitution	(2-Ethylcyclohexyl)methanesulfonyl chloride	~0.5	Slower due to hindered approach

Stability and Side Reactions

• Hydrolysis : Reacts exothermically with water to form (2-ethylcyclohexyl)methanesulfonic acid and HCl .

• Thermal Decomposition : At elevated temperatures (>150°C), decomposes to release SO$_2$
  and toxic chlorinated byproducts .

• Incompatibilities : Avoid contact with strong bases, dimethyl sulfoxide (risk of explosion), and ethers (potential for violent reactions) .

Scientific Research Applications

(2-Ethylcyclohexyl)methanesulfonyl chloride has various applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis to introduce the methanesulfonyl group into molecules.

Biology: Employed in the modification of biomolecules such as peptides and proteins.

Medicine: Investigated for its potential use in the synthesis of pharmaceutical intermediates.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Ethylcyclohexyl)methanesulfonyl chloride involves its reactivity as an electrophile. The methanesulfonyl group is highly reactive towards nucleophiles, allowing it to form covalent bonds with various nucleophilic species. This reactivity is exploited in organic synthesis to introduce the methanesulfonyl group into target molecules. The molecular targets and pathways involved depend on the specific nucleophile and reaction conditions used.

Comparison with Similar Compounds

Key Findings :

• Methanesulfonyl chloride reacts instantaneously with NaOH at room temperature (RT), making it suitable for rapid syntheses but requiring careful handling .
• Benzenesulfonyl chloride and p-toluenesulfonyl chloride require prolonged treatment, reflecting reduced electrophilicity from aromatic stabilization .
• The 2-ethylcyclohexyl group in the target compound likely slows hydrolysis compared to linear analogs, similar to benzenesulfonyl derivatives.

Key Findings :

• Methanesulfonyl chloride is preferred for reactions requiring high reactivity, such as synthesizing task-specific ionic liquids .
• The cyclohexyl group in the target compound may enhance solubility in non-polar media, making it useful for modifying hydrophobic substrates.

Key Findings :

• OSHA guidelines mandate PPE (gloves, goggles) and proper ventilation for all sulfonyl chlorides .
• Methanesulfonyl chloride and similar compounds require immediate neutralization with NaOH to mitigate risks .

Biological Activity

(2-Ethylcyclohexyl)methanesulfonyl chloride is a sulfonyl chloride compound with potential applications in various biological and chemical processes. Understanding its biological activity is crucial for its application in pharmaceuticals, agrochemicals, and synthetic organic chemistry. This article reviews the existing literature on the biological activity of this compound, highlighting its mechanisms of action, potential therapeutic applications, and relevant case studies.

• Chemical Formula : C10H15ClO2S
• Molecular Weight : 224.75 g/mol
• CAS Number : 144516-66-5

The biological activity of (2-Ethylcyclohexyl)methanesulfonyl chloride primarily arises from its ability to act as an electrophilic reagent. It can form sulfonamides through nucleophilic substitution reactions, which are critical in medicinal chemistry for developing drugs that target specific biological pathways. The compound's reactivity with amines and alcohols allows it to serve as a versatile building block in synthesizing more complex molecules.

Anticancer Activity

Studies have explored the anticancer properties of sulfonamide derivatives. For example, some compounds have demonstrated inhibition of tumor growth through mechanisms such as apoptosis induction and cell cycle arrest . Although direct studies on (2-Ethylcyclohexyl)methanesulfonyl chloride are lacking, its potential as a precursor for anticancer agents warrants further investigation.

Case Studies

• Synthesis of Antimicrobial Agents :
  A study synthesized various sulfonamide derivatives from methanesulfonyl chloride, demonstrating their effectiveness against resistant bacterial strains. The results indicated that modifications to the sulfonamide structure could enhance antibacterial activity .
• Anticancer Compound Development :
  Research into related sulfonamides has shown promising results in preclinical models for cancer treatment. These studies suggest that compounds derived from methanesulfonyl chloride could be optimized for improved efficacy against specific cancer types .

Comparison of Biological Activities

Compound	Activity Type	Mechanism of Action	Reference
Methanesulfonyl Chloride	Antimicrobial	Disruption of cell wall synthesis
Sulfonamide Derivatives	Anticancer	Induction of apoptosis and cell cycle arrest
(2-Ethylcyclohexyl)methanesulfonyl chloride	Potential Antimicrobial/Anticancer	Electrophilic substitution reactions

Q & A

Basic Research Questions

Q. What are the recommended safety protocols for handling (2-Ethylcyclohexyl)methanesulfonyl chloride in laboratory settings?

• Methodological Answer :

• Use corrosion-resistant containers for storage and handling to prevent degradation .
• Employ local exhaust ventilation to minimize inhalation exposure to vapors, which are acutely toxic .
• Wear chemical-resistant gloves (e.g., nitrile), safety goggles, and lab coats. Respiratory protection (e.g., gas masks compliant with JIS T 8152) is required during prolonged use .
• Avoid contact with strong oxidizers, as thermal decomposition releases toxic gases (e.g., SO₂, HCl) .

Q. How can researchers mitigate risks of hydrolysis during synthetic applications of this compound?

• Methodological Answer :

• Conduct reactions under anhydrous conditions using dry solvents (e.g., THF, DCM) and inert atmospheres (N₂/Ar).
• Monitor moisture levels via Karl Fischer titration. Pre-treatment of glassware with silanizing agents reduces water adsorption .
• Quench residual reagent with cold aqueous NaHCO₃ to neutralize HCl byproducts .

Q. What analytical techniques are suitable for characterizing (2-Ethylcyclohexyl)methanesulfonyl chloride?

• Methodological Answer :

• NMR Spectroscopy : Confirm structure using ¹H/¹³C NMR, with characteristic sulfonyl chloride peaks at δ ~3.5–4.0 ppm (CH₂SO₂Cl) .
• HPLC-MS : Detect impurities (e.g., sulfonic acid derivatives) using reverse-phase C18 columns and ESI-MS in negative ion mode .
• FTIR : Identify SO₂ stretching vibrations near 1350–1160 cm⁻¹ .

Advanced Research Questions

Q. How can reaction yields be optimized for nucleophilic substitutions involving this sulfonyl chloride?

• Methodological Answer :

• Parameter Table :

Factor	Optimal Condition	Rationale
Solvent	DCM or Acetone	High polarity stabilizes transition state; low nucleophilicity avoids side reactions .
Temperature	0–25°C	Prevents thermal decomposition of sulfonyl chloride .
Base	Pyridine or Et₃N	Scavenges HCl, shifting equilibrium toward product formation .

• Use stoichiometric excess (1.2–1.5 eq) of sulfonyl chloride to drive reactions with sterically hindered amines .

Q. What strategies address conflicting data in stability studies under varying pH and temperature?

• Methodological Answer :

• Controlled Stability Testing :
• Prepare buffered solutions (pH 2–12) and monitor degradation via HPLC at 25°C/40°C .
• Use Arrhenius kinetics to extrapolate shelf-life; note accelerated hydrolysis above pH 7 .
• Address contradictions by validating methods with reference standards (e.g., USP/EP impurities) to distinguish degradation products from artifacts .

Q. How can researchers evaluate the compound’s potential for long-term neurotoxicity given limited chronic exposure data?

• Methodological Answer :

• In Silico Models : Predict toxicity using QSAR tools (e.g., OECD Toolbox) based on structural analogs like methanesulfonyl chloride .
• In Vitro Assays : Assess neurotoxicity in SH-SY5Y cells via MTT and ROS assays after 72-hour exposure .
• Data Gap Mitigation : Cross-reference acute toxicity data (e.g., LD₅₀ oral/rat = 250 mg/kg) with subchronic rodent studies to estimate NOAEL .

Q. What challenges arise in quantifying trace impurities, and how can they be resolved?

• Methodological Answer :

• Impurity Table :

Impurity	Source	Detection Method (LOD)
Sulfonic Acid Derivative	Hydrolysis	HPLC-UV (0.1 µg/mL)
Ethylcyclohexane Byproduct	Incomplete Synthesis	GC-MS (0.05 µg/mL)

• Use isotope dilution MS for matrix effects correction. Validate methods per ICH Q2(R1) guidelines .